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Compound of Interest

Compound Name: Biotin-PEG4-MeTz

Cat. No.: B6286360 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing Biotin-PEG4-MeTz for

advanced live cell imaging. This innovative tool leverages the power of bioorthogonal

chemistry, specifically the inverse-electron-demand Diels-Alder cycloaddition between

methyltetrazine (MeTz) and trans-cyclooctene (TCO), to achieve highly specific and efficient

labeling of biomolecules in their native cellular environment. The inclusion of a polyethylene

glycol (PEG4) linker enhances solubility and bioavailability, while the biotin moiety enables

versatile downstream detection and purification strategies.

Principle of the Technology
The core of this technology lies in a two-step "pre-targeting" approach. First, a biomolecule of

interest within a live cell is tagged with a TCO group. This can be achieved through various

methods, including metabolic labeling, genetic encoding of unnatural amino acids, or

conjugation to antibodies or small molecule ligands. Subsequently, the cells are treated with

Biotin-PEG4-MeTz. The highly reactive MeTz group rapidly and specifically "clicks" with the

TCO-tagged biomolecule, forming a stable covalent bond. This bioorthogonal reaction

proceeds efficiently under physiological conditions without the need for toxic catalysts, making

it ideal for live-cell applications.[1][2] The biotin tag then serves as a universal handle for

detection with fluorescently-labeled streptavidin or avidin, enabling visualization by

fluorescence microscopy.
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Key Features and Applications
Features:

High Specificity and Bioorthogonality: The MeTz-TCO reaction is highly selective and does

not interfere with native cellular processes.[1][2]

Rapid Kinetics: The reaction is exceptionally fast, allowing for efficient labeling even at low

concentrations of reactants.[3]

Biocompatibility: The reaction occurs at physiological temperature and pH without the need

for cytotoxic catalysts.

Versatility: The biotin handle allows for a wide range of detection methods using

streptavidin/avidin conjugates (e.g., fluorophores, enzymes, gold nanoparticles).

Enhanced Solubility: The PEG4 linker improves the aqueous solubility of the reagent.

Applications:

Live Cell Imaging: Visualize the localization, trafficking, and dynamics of specific proteins,

glycans, lipids, and other biomolecules.[4][5]

Pulse-Chase Experiments: Track the fate of newly synthesized biomolecules over time.

Drug Target Engagement Studies: Monitor the interaction of a drug candidate with its cellular

target.

Glycoprotein Labeling: Investigate the role of glycosylation in health and disease through

metabolic labeling with TCO-modified sugars.[4][6]

Pre-targeted Therapy: In this emerging application, an antibody-TCO conjugate is first

administered to target a specific cell type, followed by a drug-loaded MeTz derivative for

targeted drug delivery.
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The following tables summarize key quantitative parameters associated with the MeTz-TCO

bioorthogonal reaction, providing a basis for experimental design.

Parameter Value Reference

Reaction Type
Inverse-electron-demand

Diels-Alder Cycloaddition
[7]

Reactants
Methyltetrazine (MeTz) and

trans-cyclooctene (TCO)
[7]

Second-Order Rate Constant

(k₂)
800 - 30,000 M⁻¹s⁻¹ [3]

Reaction Conditions
Physiological (aqueous buffer,

neutral pH, 37°C)
[1]

Catalyst Requirement None (Copper-free) [7]

Parameter Typical Range Considerations

TCO-functionalized probe

concentration
10 - 100 µM

Dependent on the specific

probe and labeling efficiency.

Biotin-PEG4-MeTz

concentration
1 - 50 µM

Lower concentrations are often

sufficient due to fast kinetics.

Incubation Time (MeTz

reaction)
5 - 60 minutes

Shorter times are often

possible due to the rapid

reaction rate.

Signal-to-Noise Ratio (SNR) High

Can be further optimized

through careful washing steps

and microscopy settings.[8][9]

[10][11][12]

Cell Viability High

The bioorthogonal nature of

the reaction minimizes

cytotoxicity.
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Experimental Protocols
Protocol 1: General Live Cell Labeling and Imaging
This protocol provides a general workflow for labeling TCO-modified biomolecules in live cells

with Biotin-PEG4-MeTz followed by fluorescent detection.

Materials:

Live cells expressing or labeled with a TCO-containing molecule.

Biotin-PEG4-MeTz (stock solution in DMSO).

Cell culture medium.

Phosphate-buffered saline (PBS).

Fluorescently-labeled streptavidin (e.g., Streptavidin-Alexa Fluor 488).

Hoechst 33342 or other nuclear stain (optional).

Imaging plates or coverslips.

Procedure:

Cell Preparation: Culture cells on imaging plates or coverslips until they reach the desired

confluency.

Introduction of TCO: Introduce the TCO group to the biomolecule of interest using an

appropriate method (e.g., incubate with a TCO-labeled antibody or metabolically label with a

TCO-modified precursor).

Washing: Gently wash the cells two to three times with pre-warmed PBS or serum-free

medium to remove any unreacted TCO-containing probe.

Biotin-PEG4-MeTz Incubation: Dilute the Biotin-PEG4-MeTz stock solution to the desired

final concentration (e.g., 10 µM) in pre-warmed cell culture medium. Incubate the cells with

this solution for 15-30 minutes at 37°C.
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Washing: Wash the cells two to three times with pre-warmed PBS to remove excess Biotin-
PEG4-MeTz.

Streptavidin Incubation: Dilute the fluorescently-labeled streptavidin to the recommended

concentration in a suitable buffer (e.g., PBS with 1% BSA). Incubate the cells with this

solution for 10-20 minutes at room temperature, protected from light.

Washing: Wash the cells three times with PBS to remove unbound streptavidin.

Nuclear Staining (Optional): If desired, incubate the cells with a nuclear stain like Hoechst

33342 according to the manufacturer's instructions.

Imaging: Replace the final wash buffer with fresh, pre-warmed imaging medium. Image the

cells using a fluorescence microscope with appropriate filter sets for the chosen fluorophore.

Protocol 2: Metabolic Labeling of Cell Surface
Glycoproteins
This protocol details the metabolic incorporation of a TCO-modified sugar analog for

subsequent labeling with Biotin-PEG4-MeTz.

Materials:

Live cells of interest.

TCO-modified sugar analog (e.g., Ac₄ManNAc-TCO).

Biotin-PEG4-MeTz.

Fluorescently-labeled streptavidin.

Complete cell culture medium.

PBS.

Procedure:
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Metabolic Labeling: Add the TCO-modified sugar analog to the complete cell culture medium

at a final concentration of 25-50 µM. Culture the cells in this medium for 24-72 hours to allow

for metabolic incorporation into cell surface glycans.

Washing: Gently wash the cells three times with pre-warmed PBS.

Biotin-PEG4-MeTz Labeling: Follow steps 4-9 from Protocol 1 to label the TCO-modified

glycoproteins and prepare the cells for imaging.

Control Experiments
To ensure the specificity of the labeling, the following control experiments are recommended:

No TCO Control: Omit the addition of the TCO-containing probe but perform all other steps.

This control should result in no fluorescence signal, demonstrating that Biotin-PEG4-MeTz
and the streptavidin conjugate do not non-specifically bind to the cells.

No MeTz Control: Treat the cells with the TCO-containing probe but omit the incubation with

Biotin-PEG4-MeTz. This control should also show no signal, confirming that the

fluorescence is dependent on the MeTz-TCO reaction.

Competition Control: Co-incubate the cells with an excess of free biotin during the

fluorescent streptavidin incubation step. A significant reduction in the fluorescence signal will

confirm that the binding is specific to the biotin tag.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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